Cas no 903443-08-3 (1-carbamimidoylpiperidine-4-carboxamide)

• Product Name: 1-carbamimidoylpiperidine-4-carboxamide
• CAS No: 903443-08-3
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5271470
• Update Time: 2026-03-09

1-carbamimidoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-carbamimidoylpiperidine-4-carboxamide

• Inchi： 1S/C7H14N4O/c8-6(12)5-1-3-11(4-2-5)7(9)10/h5H,1-4H2,(H2,8,12)(H3,9,10)
• InChI Key： QFGVQBWUAUNTHX-UHFFFAOYSA-N
• SMILES： C(N)(=N)N1CCC(CC1)C(N)=O

Additional information on 1-carbamimidoylpiperidine-4-carboxamide

1-Carbamimidoylpiperidine-4-Carboxamide (CAS No. 903443-08-3): A Comprehensive Overview

1-Carbamimidoylpiperidine-4-carboxamide (CAS No. 903443-08-3) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has emerged as a promising candidate in various research domains, particularly in drug discovery and development. In this article, we will delve into the properties, synthesis, applications, and recent advancements associated with 1-carbamimidoylpiperidine-4-carboxamide, providing a comprehensive understanding of its significance in modern science.

The chemical structure of 1-carbamimidoylpiperidine-4-carboxamide is characterized by a piperidine ring, which is a six-membered cyclic amine, substituted with a carbamimidoyl group at position 1 and a carboxamide group at position 4. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive target for researchers. The carbamimidoyl group introduces hydrogen bonding capabilities, while the carboxamide group enhances solubility and bioavailability—features that are highly desirable in pharmaceutical compounds.

Recent studies have focused on the synthesis of 1-carbamimidoylpiperidine-4-carboxamide, exploring various methodologies to optimize its production. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This advancement not only enhances the efficiency of synthesis but also aligns with the growing trend toward sustainable chemical processes. Researchers have also investigated the stereochemistry of the compound, revealing that certain enantiomers exhibit superior pharmacokinetic profiles, paving the way for potential applications in chiral drug design.

The pharmacological properties of 1-carbamimidoylpiperidine-4-carboxamide have been extensively studied, particularly its role as a potential therapeutic agent. Preclinical studies indicate that this compound demonstrates potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, recent research has highlighted its ability to modulate ion channels, which could be exploited in the treatment of neurological disorders such as epilepsy and chronic pain.

In terms of applications, 1-carbamimidoylpiperidine-4-carboxamide has shown promise in drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. Its amphipathic nature allows it to form stable complexes with drugs, enhancing their solubility and bioavailability. Furthermore, its compatibility with various drug delivery platforms, such as nanoparticles and liposomes, has made it a valuable component in advanced drug delivery systems.

Recent advancements in computational chemistry have also contributed to our understanding of 1-carbamimidoylpiperidine-4-carboxamide's interactions with biological systems. Molecular docking studies have revealed that the compound binds effectively to target proteins through hydrogen bonding and π-interactions, providing insights into its mechanism of action. These findings have been corroborated by experimental data from cellular assays, further validating its potential therapeutic applications.

Looking ahead, the development of 1-carbamimidoylpiperidine-4-carboxamide into clinical applications is contingent upon further preclinical testing and optimization. Researchers are currently exploring strategies to improve its pharmacokinetic profile by modifying its structure or employing prodrug approaches. Collaborative efforts between academia and industry are expected to accelerate this process, bringing this compound closer to becoming a viable therapeutic option.

In conclusion, 1-carbamimidoylpiperidine-4-carboxamide (CAS No. 903443-08-3) represents a significant advancement in chemical innovation with diverse applications across multiple disciplines. Its unique structure, coupled with recent research breakthroughs, positions it as a promising candidate for future therapeutic interventions. As ongoing studies continue to unravel its full potential, this compound is poised to make a substantial impact on the field of medicine and beyond.